Cas no 113750-13-3 (2,4-Dimethyl piperidine-2,4-dicarboxylate)

• Product Name: 2,4-Dimethyl piperidine-2,4-dicarboxylate
• CAS No: 113750-13-3
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 4572511
• PubChem ID: 13413091
• Update Time: 2025-08-03

2,4-Dimethyl piperidine-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl piperidine-2,4-dicarboxylate
• dimethyl piperidine-2,4-dicarboxylate
• cis-dimethyl piperidine-2,4-dicarboxylate
• SB46530
• Z1614342700
• 2,4-Dimethyl piperidine-2,4-dicarboxylate

• Inchi： 1S/C9H15NO4/c1-13-8(11)6-3-4-10-7(5-6)9(12)14-2/h6-7,10H,3-5H2,1-2H3
• InChI Key： GDJHLIFSMMYQEN-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCNC(C(=O)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• XLogP3: 0.1
• Topological Polar Surface Area: 64.599

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 277.9±40.0 °C at 760 mmHg
• Flash Point: 143.5±24.4 °C

2,4-Dimethyl piperidine-2,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2,4-Dimethyl piperidine-2,4-dicarboxylate

Recent Advances in the Study of 2,4-Dimethyl Piperidine-2,4-dicarboxylate (CAS: 113750-13-3) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Dimethyl piperidine-2,4-dicarboxylate (CAS: 113750-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine dicarboxylate structure, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a key intermediate in synthetic chemistry. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic applications, making it a focal point for researchers in the field.

One of the most notable advancements in the study of 2,4-Dimethyl piperidine-2,4-dicarboxylate is its role as a chiral building block in asymmetric synthesis. Researchers have demonstrated its utility in the synthesis of complex molecules with high enantioselectivity, which is crucial for the development of pharmaceuticals with improved efficacy and reduced side effects. The compound's ability to act as a ligand in catalytic systems has also been investigated, revealing its potential to enhance reaction rates and selectivity in various chemical transformations.

In the realm of drug discovery, 2,4-Dimethyl piperidine-2,4-dicarboxylate has been identified as a potential scaffold for the development of novel therapeutic agents. Recent studies have focused on its interactions with biological targets, such as enzymes and receptors, to elucidate its mechanism of action. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways, positioning it as a candidate for anti-inflammatory drug development. Further research is underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

The synthetic accessibility of 2,4-Dimethyl piperidine-2,4-dicarboxylate has also been a subject of recent investigations. Researchers have developed efficient and scalable synthetic routes to produce this compound with high purity and yield. These advancements are critical for ensuring its availability for large-scale applications in both academic and industrial settings. Additionally, efforts have been made to explore its derivatives, aiming to enhance its biological activity and selectivity for specific targets.

Despite the promising findings, challenges remain in the development and application of 2,4-Dimethyl piperidine-2,4-dicarboxylate. Issues such as solubility, stability, and potential toxicity need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance the understanding and utilization of this compound in the pharmaceutical industry.

In conclusion, 2,4-Dimethyl piperidine-2,4-dicarboxylate (CAS: 113750-13-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in asymmetric synthesis, drug development, and enzyme inhibition highlight its broad utility. Continued research and development efforts are expected to uncover new opportunities and address existing challenges, paving the way for its integration into future therapeutic strategies.